Cas no 132548-91-5 ([1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphinyl)-, (1R)-)

• Product Name: [1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphinyl)-, (1R)-
• CAS No: 132548-91-5
• MF: C₃₂H₂₃O₂P
• MW: 470.497589349747
• CID: 1230822
• PubChem ID: 4417985
• Update Time: 2025-06-09

[1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphinyl)-, (1R)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphinyl)-, (1R)-
• (S)-(+)-2-hydroxy-2'-diphenylphosphinoyl-1,1'-binaphthyl
• SCHEMBL7025867
• 162426-75-7
• (S)-2'-(Diphenylphosphinyl)-[1,1'-binaphthalen]-2-ol
• CS-0088619
• (2'-Hydroxy-[1,1'-binaphthalen]-2-yl)diphenylphosphineoxide
• (R)-2'-(DIPHENYL-PHOSPHINOYL)-(1,1')BINAPHTHALENYL-2-OL
• AKOS024421093
• (R)-2'-(Diphenylphosphinyl)-[1,1'-binaphthalen]-2-ol
• (2'-Hydroxy-[1,1'-binaphthalen]-2-yl)diphenylphosphine oxide
• DTXSID30403065
• 132548-91-5
• (R)-(2'-Hydroxy-[1,1'-binaphthalen]-2-yl)diphenylphosphine oxide
• CS-0088608
• RPIVSEHFVUVNQN-UHFFFAOYSA-N
• 2'-diphenylphosphinyl-2-hydroxy-1,1'-binaphthyl

• Inchi： 1S/C32H23O2P/c33-29-21-19-23-11-7-9-17-27(23)31(29)32-28-18-10-8-12-24(28)20-22-30(32)35(34,25-13-3-1-4-14-25)26-15-5-2-6-16-26/h1-22,33H
• InChI Key： RPIVSEHFVUVNQN-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1=CC=C2C=CC=CC2=C1C1=C(C=CC2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 470.14369
• Monoisotopic Mass: 470.14356697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on [1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphinyl)-, (1R)-

Comprehensive Overview of [1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphinyl)-, (1R)- (CAS No. 132548-91-5)

The compound [1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphinyl)-, (1R)-, identified by its CAS No. 132548-91-5, is a chiral organophosphorus derivative with significant applications in asymmetric synthesis and catalysis. Its unique structural features, including the binaphthyl backbone and diphenylphosphinyl group, make it a versatile ligand in transition-metal-catalyzed reactions. Researchers and industries increasingly seek this compound for its role in enantioselective transformations, a topic trending in green chemistry and pharmaceutical development.

One of the most searched questions in the field of asymmetric catalysis is: "How do chiral ligands improve reaction selectivity?" This compound addresses this query by acting as a highly efficient ligand in reactions such as hydrogenation, cross-coupling, and C-H activation. Its (1R)-configuration ensures optimal spatial arrangement for substrate binding, a feature critical for achieving high enantiomeric excess (ee) in products. The growing demand for sustainable synthetic methods has further amplified interest in this molecule, as it reduces waste and energy consumption compared to traditional racemic syntheses.

In recent years, the pharmaceutical industry has prioritized chiral drug intermediates, driving searches for compounds like CAS No. 132548-91-5. Its compatibility with palladium, rhodium, and ruthenium catalysts makes it indispensable for producing optically active APIs (Active Pharmaceutical Ingredients). For instance, it has been employed in synthesizing antiviral and anticancer agents, aligning with the global focus on precision medicine. Users frequently search for "chiral ligands for drug synthesis", highlighting the compound's relevance in cutting-edge research.

Beyond pharmaceuticals, this binaphthyl derivative finds utility in material science, particularly in designing chiral polymers and liquid crystals. Its phosphinyl group enhances thermal stability, a property highly valued in high-performance materials. Queries like "advanced ligands for OLEDs" reflect its potential in optoelectronic applications. The compound's adaptability underscores its importance across multidisciplinary domains, from catalysis to nanotechnology.

Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing [1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphinyl)-, (1R)-. Purity assessments often dominate discussions in academic forums, with users asking: "How to validate chiral ligand purity?" Rigorous quality control ensures reproducibility in catalytic performance, a key concern for industrial-scale applications. Suppliers increasingly provide certificates of analysis (CoA) to meet these demands, reinforcing trust in the compound's reliability.

Environmental considerations also shape the narrative around this compound. As regulations tighten on heavy metal usage, researchers explore ligand-accelerated catalysis to minimize metal loading. The binaphthyl-phosphinyl framework of CAS No. 132548-91-5 enables efficient catalysis at low catalyst loadings, addressing searches like "green alternatives for asymmetric synthesis". This aligns with the broader shift toward atom economy and circular chemistry principles.

In summary, [1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphinyl)-, (1R)- stands at the intersection of innovation and practicality. Its multifaceted applications—from drug manufacturing to advanced materials—cater to evolving scientific and industrial needs. By integrating SEO-optimized keywords such as "chiral phosphine ligands" and "asymmetric catalysis applications", this overview bridges technical expertise with user-driven search trends, offering a holistic perspective on a molecule central to modern chemistry.